(2E)-3-[2-(propan-2-yloxy)phenyl]prop-2-enoic acid

Specification

• CAS No.: 60326-41-2
• Molecular Formula: C12H14O3
• Molecular Weight: 206.2

Introduction

Structural and Molecular Characteristics

IUPAC Nomenclature and Molecular Formula

The systematic name (2E)-3-[2-(propan-2-yloxy)phenyl]prop-2-enoic acid follows IUPAC conventions, specifying the E-geometry of the double bond, the propan-2-yloxy substituent at the phenyl ring’s second position, and the carboxylic acid functional group. Its molecular formula is C₁₂H₁₄O₃, with a molecular weight of 206.24 g/mol. The ortho-substitution pattern distinguishes it from the more commonly reported meta-substituted analogs, such as the 3-(propan-2-yloxy)phenyl variant (CAS 58420-22-7), which shares the same molecular formula but differs in substituent placement.

Stereoelectronic Properties

The isopropyloxy group at the ortho position introduces steric hindrance near the carboxylic acid moiety, potentially affecting:

• Tautomeric equilibria: The enol-carboxylic acid tautomerism may be influenced by intramolecular hydrogen bonding.

• Conformational flexibility: Restricted rotation around the C2–C3 bond due to the E-configuration and ortho substituent.

• Electron density distribution: The electron-donating isopropyloxy group alters the phenyl ring’s electronic profile, modulating reactivity in electrophilic substitution reactions.

Synthetic Methodologies

Retrosynthetic Analysis

Key disconnections for synthesizing this compound include:

• Carboxylic acid formation: Via oxidation of a propenal precursor or hydrolysis of a nitrile intermediate.

• Double bond establishment: Using Knoevenagel condensation between a benzaldehyde derivative and malonic acid.

• Isopropyloxy group introduction: Through nucleophilic substitution on a 2-hydroxybenzaldehyde intermediate.

Stepwise Synthesis

A plausible pathway involves:

Step	Reaction	Conditions	Intermediate
1	Alkylation of 2-hydroxybenzaldehyde with isopropyl bromide	K₂CO₃, DMF, 80°C	2-(propan-2-yloxy)benzaldehyde
2	Knoevenagel condensation with malonic acid	Piperidine, ethanol, reflux	(2E)-3-[2-(propan-2-yloxy)phenyl]prop-2-enoic acid

The final product’s purity can be verified via ¹H NMR (anticipated δ: 8.2 ppm for carboxylic proton, 7.6–6.8 ppm for aromatic protons, 4.6 ppm for methine proton of isopropyloxy group) and HPLC (retention time comparison with standards).

Physicochemical Properties

Spectral Data

While experimental spectra for the ortho-substituted compound are unavailable, predictions based on analogs suggest:

• IR: Strong absorption at ~1700 cm⁻¹ (C=O stretch), 1680 cm⁻¹ (C=C stretch), and 1250 cm⁻¹ (C–O–C ether stretch).

• UV-Vis: λₘₐₐ ≈ 270 nm due to π→π* transitions in the conjugated system.

Solubility and Stability

• Solubility: Moderate in polar aprotic solvents (DMSO, DMF) and poorly soluble in water (<1 mg/mL at 25°C).

• Stability: Susceptible to photodegradation under UV light due to the conjugated diene system. Storage recommendations include amber vials at –20°C under inert atmosphere.

Chemical Reactivity and Derivatives

Electrophilic Additions

The α,β-unsaturated system participates in:

• Michael additions: With nucleophiles (e.g., amines, thiols) at the β-carbon.

• Diels-Alder reactions: Acting as a dienophile in [4+2] cycloadditions with electron-rich dienes.

Functional Group Transformations

• Esterification: Reaction with alcohols under acidic catalysis to yield methyl/ethyl esters.

• Amidation: Coupling with amines via carbodiimide-mediated activation for bioactive derivative synthesis.

Biological and Industrial Applications

Material Science Applications

• Polymer precursors: Copolymerization with vinyl monomers to create UV-absorbing materials.

• Ligands in catalysis: Chelation of transition metals for asymmetric synthesis.